Cas no 2260669-28-9 (β-Sitosterol-d)

• Product Name: β-Sitosterol-d
• CAS No: 2260669-28-9
• MF: C₂₉H₅₀O
• MW: 421.75
• CID: 4760194
• PubChem ID: 57347730
• Update Time: 2026-02-26

β-Sitosterol-d Chemical and Physical Properties

Names and Identifiers

• β-Sitosterol-d
• HY-132382S
• CS-0200517
• MS-27405
• F90637
• Sitosterol-d7
• 5-Cholesten-24(RS)-ethyl-3beta-ol-25,26,26,26,27,27,27-d7
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6,7,7,7-tetradeuterio-5-ethyl-6-(trideuteriomethyl)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• beta-Sitosterol-d7 (mixture of diasteromers)
• b-Sitosterol-d7 (mixture of diasteromers)
• 2260669-28-9
• 5-Cholesten-24(RS)-ethyl-3ss-ol-25,26,26,26,27,27,27-d7; 24(R,S)-Stigmast-5-en-3ss-ol;

• Inchi： 1S/C29H50O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10,19-21,23-27,30H,7-9,11-18H2,1-6H3/t20-,21?,23+,24+,25-,26+,27+,28+,29-/m1/s1/i2D3,3D3,19D
• InChI Key： KZJWDPNRJALLNS-GNYYFJBRSA-N
• SMILES： [C@H]1(CC2=CC[C@]3([H])[C@@]([H])([C@]2(CC1)C)CC[C@]1([C@@]3([H])CC[C@]1([H])[C@@H](CCC(C(C([2H])([2H])[2H])([2H])C([2H])([2H])[2H])CC)C)C)O

Computed Properties

• Exact Mass: 421.430103436g/mol
• Monoisotopic Mass: 421.430103436g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 20.2Ų

β-Sitosterol-d Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on β-Sitosterol-d

β-Sitosterol-d: A Comprehensive Overview

β-Sitosterol-d, also known by its CAS number 2260669-28-9, is a steroidal alcohol that has garnered significant attention in the fields of pharmacology, nutrition, and cosmetics. This compound is a derivative of β-sitosterol, a naturally occurring plant sterol found in various vegetables, fruits, and nuts. The "d" in its name signifies that it is a dehydrogenated form, which introduces unique chemical properties that enhance its bioactivity and potential applications.

Recent studies have highlighted the role of β-sitosterol-d in modulating cellular signaling pathways, particularly in the context of inflammation and oxidative stress. Research published in the Nutrients journal has demonstrated that β-sitosterol-d exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that β-sitosterol-d could be a promising candidate for the development of novel anti-inflammatory therapies.

In addition to its anti-inflammatory properties, β-sitosterol-d has been shown to possess significant antioxidant activity. A study conducted by researchers at the University of California revealed that β-sitosterol-d effectively scavenges free radicals and protects cellular membranes from oxidative damage. This makes it a valuable ingredient in skincare products aimed at combating signs of aging and environmental stressors.

The application of β-sitosterol-d extends beyond pharmacology and cosmetics. In the field of nutrition, β-sitosterol-d has been incorporated into functional foods to improve lipid metabolism and reduce cholesterol levels. Clinical trials have demonstrated that regular consumption of β-sitosterol-d-enriched foods can lead to a significant reduction in low-density lipoprotein (LDL) cholesterol, thereby lowering the risk of cardiovascular diseases.

From a structural perspective, β-sitosterol-d differs from its parent compound β-sitosterol by the absence of hydrogen atoms at specific positions on the steroidal ring. This modification enhances its solubility and bioavailability, making it more effective in delivering therapeutic benefits. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to elucidate the molecular structure of β-sitosterol-d, providing insights into its interactions with cellular components.

The synthesis of β-sitosterol-d involves a multi-step process that includes extraction from natural sources followed by chemical modification. Recent advancements in green chemistry have enabled the development of more sustainable methods for producing β-sitosterol-d, reducing environmental impact while maintaining high purity standards.

In conclusion, β-sitosterol-d (CAS No: 2260669-28-9) is a versatile compound with a wide range of applications in medicine, nutrition, and cosmetics. Its unique chemical properties and bioactivity make it a subject of ongoing research interest. As new studies continue to uncover its potential benefits, β-sitosterol-d is poised to play an increasingly important role in advancing human health and well-being.